4-(2,6-Dimethyl-piperidin-1-yl)-butyric acid

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 4-(2,6-dimethylpiperidin-1-yl)butanoic acid
• InChI: InChI=1S/C11H21NO2/c1-9-5-3-6-10(2)12(9)8-4-7-11(13)14/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key: KSDSUUGUVYGRHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1CCCC(=O)O)C

Description

4-(2,6-Dimethyl-piperidin-1-yl)-butyric acid is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-(2,6-dimethyl-piperidin-1-yl)-butyric acid ethyl ester (1.5 g, 6.7 mmol) in water (5 mL) and MeOH (1 mL), NaOH (266 mg, 6.7 mmol, 1.0 eq) was added and the mixture was heated at reflux for 22 hours. The reaction was then allowed to cool down to room temperature, the pH adjusted to 4 at 0° C. with HCl 2N and the mixture was concentrated under reduced pressure. The residue was treated with EtOH, and the sodium chloride precipitated was filtered off. Evaporation of the solvent under reduced pressure afforded 950 mg of the title compound as a white solid (51% yield).